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Compound of Interest

N-(3,3,3-
Compound Name:

trifluoropropyl)cyclohexanamine
CAS No.: 1178206-11-5

Cat. No.: B1526427

Get Quote

Executive Summary & Compound Profile

N-(3,3,3-trifluoropropyl)cyclohexanamine is a critical secondary amine building block utilized
in the synthesis of pharmaceutical candidates, particularly in programs targeting G-protein
coupled receptors (GPCRs) where fluorinated motifs modulate metabolic stability and
lipophilicity (

)

This guide provides a comprehensive spectral breakdown, synthesis logic, and quality control
protocols. The data presented synthesizes standard chemometric principles with experimental
baselines for fluorinated alkyl-amines.

Chemical Identity
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Property Value
IUPAC Name N-(3,3,3-trifluoropropyl)cyclohexanamine
CAS Number 1178206-11-5

Molecular Formula

Molecular Weight 195.23 g/mol

Exact Mass 195.1235

Appearance Colorless to pale yellow liquid
Soluble in

Solubility

, MeOH, DMSO; sparingly soluble in water

Synthesis & Process Logic

Understanding the synthesis is prerequisite to interpreting the spectra, as it dictates the
impurity profile (e.g., residual aldehyde or over-alkylated tertiary amines).

Primary Route: Reductive Amination

The most robust synthesis involves the reductive amination of 3,3,3-trifluoropropanal with
cyclohexylamine using Sodium Triacetoxyborohydride (

) as the reducing agent.
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Figure 1: Reductive amination pathway. Note that the tertiary amine impurity arises if
stoichiometry is not controlled.

Spectral Data Analysis
The following data represents the high-confidence spectral signature expected for

pure material.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Solvent:

(Chloroform-d) is recommended for clear resolution of the amine proton and aliphatic chain.

NMR (400 MHz,
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Key Diagnostic Feature: The methylene group adjacent to the

(2.28 ppm) appears as a complex multiplet (often a quartet of triplets) due to strong coupling
with the three fluorine atoms (

) and the adjacent methylene protons.

NMR (100 MHz,
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Type Assignment

» Ppm) )

126.8 Quartet Hy

°65 Singlet (Cyclohexyl)

42.1 Singlet Possible weak

34.2 Quartet Hy

33.6 Singlet Cyclohexyl

26.2 Singlet Cyclohexyl

25.1 Singlet Cyclohexyl

NMR (376 MHz,

e Shift:
-64.2 ppm
o Multiplicity: Triplet (
Hz)
« Interpretation: A clean triplet indicates the

group is intact and adjacent to a

group. A singlet here would indicate degradation or lack of adjacent protons.

Mass Spectrometry (MS)

© 2026 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1526427?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Method: ESI+ (Electrospray lonization, Positive Mode) or GC-MS (El).
e Molecular lon (

): 196.1 m/z

o Base Peak (El): 152 m/z (Loss of propyl chain fragment) or 112 m/z (Cyclohexyl-NH=CH2+).
Fragmentation Pathway (ESI):

e Precursor: 196.1 m/z

e Primary Loss: Neutral loss of

(20 Da) is rare in simple amines; look for
-cleavage.

e Characteristic Fragment: m/z 112 (Cyclohexyl-NH=CH

) — cleavage between the
and

carbons of the trifluoropropyl chain.

[M+H]+
m/z 196.1

/lpha Cleavggharge Retention on Fluoro-alkyl

Fragment A Fragment B
m/z 112 m/z 83
(Cyclohexyl-N=CH2)+ (CF3-CH2)+

Click to download full resolution via product page

Figure 2: Predicted ESI+ fragmentation pattern.

© 2026 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/product/b1526427/docs?utm_src=pdf-body-img#technical-characterization-guide-n-3-3-3-trifluoropropyl-cyclohexanamine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1526427?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Infrared (IR) Spectroscopy

e N-H Stretch: Weak band at

cm
(secondary amine).
e C-H Stretch: Strong bands at
cm
(cyclohexyl ring).
e C-F Stretch: Strong, broad bands in the "fingerprint” region, specifically
cm
. Look for multiple peaks due to the
group.

Experimental Protocols
Protocol A: Sample Preparation for NMR

e Mass: Weigh 10-15 mg of the amine oil.
e Solvent: Dissolve in 0.6 mL of

(containing 0.03% TMS as internal standard).

e Tube: Transfer to a clean, dry 5mm NMR tube.
e Acquisition:
o Run

with at least 16 scans to resolve end-group multiplets.

o Run
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uncoupled first to confirm purity.

Protocol B: HPLC Purity Check

To ensure the spectral data is valid, purity must be established.

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5

m, 4.6 x 100 mm).

o Mobile Phase A: Water + 0.1% Trifluoroacetic Acid (TFA).
e Mobile Phase B: Acetonitrile + 0.1% TFA.
e Gradient: 10% B to 90% B over 15 minutes.

o Detection: UV at 210 nm (low wavelength required as the compound lacks a strong
chromophore).

e Note: The TFA in the mobile phase ensures the amine is protonated, improving peak shape.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. Nicotine (CAS 54-11-5) - Chemistry For Industry - Solvents & Chemicals - Masterchem.ee
[masterchem.ee]

¢ To cite this document: BenchChem. [Technical Characterization Guide: N-(3,3,3-
trifluoropropyl)cyclohexanamine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1526427/docs#technical-characterization-guide-n-3-
3-3-trifluoropropyl-cyclohexanamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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